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Compound of Interest

Compound Name: Vinyl cyclohexanecarboxylate

CAS No.: 4840-76-0

Cat. No.: B3052926

Get Quote

Foreword: Unveiling the Potential of a Versatile
Monomer
In the dynamic landscape of polymer science and materials engineering, the demand for

monomers that impart unique and desirable properties to resulting polymers is ever-present.

Vinyl cyclohexanecarboxylate (VCHC), with its characteristic cycloaliphatic ester structure,

represents a significant building block in the synthesis of advanced polymeric materials. This

technical guide serves as a comprehensive resource for researchers, scientists, and drug

development professionals, offering in-depth insights into the chemical properties, synthesis,

reactivity, and applications of this versatile compound. Our exploration is grounded in

established scientific principles and practical, field-proven knowledge, aiming to empower

innovation in your research and development endeavors.

Core Chemical and Physical Identity
Vinyl cyclohexanecarboxylate, identified by the CAS number 4840-76-0, is a vinyl ester

characterized by a cyclohexyl ring attached to a vinyl group through an ester linkage.[1][2] This

unique combination of a bulky, hydrophobic cycloaliphatic group and a reactive vinyl moiety
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bestows upon it a distinct set of properties that are highly sought after in polymer

manufacturing.

Physicochemical Properties at a Glance
A summary of the key physicochemical properties of Vinyl Cyclohexanecarboxylate is

presented in Table 1 for easy reference. These parameters are critical for understanding its

behavior in various chemical processes, from synthesis and purification to polymerization and

formulation.

Property Value Reference

CAS Number 4840-76-0 [1]

Molecular Formula C₉H₁₄O₂ [1][2]

Molecular Weight 154.21 g/mol [1]

IUPAC Name
Ethenyl

cyclohexanecarboxylate
[1]

Synonyms
Cyclohexanecarboxylic acid,

vinyl ester; VCHC
[1][2]

Appearance Colorless liquid (presumed)

Density 0.99 g/cm³ [2]

Boiling Point 226 °C at 760 mmHg [2]

Flash Point 85.1 °C [2]

Vapor Pressure 0.0836 mmHg at 25 °C [2]

Refractive Index 1.464 [2]

Synthesis and Manufacturing Pathways
The synthesis of vinyl cyclohexanecarboxylate primarily revolves around two established

methodologies: the direct vinylation of cyclohexanecarboxylic acid with acetylene and the

transvinylation reaction with a vinyl donor like vinyl acetate. The choice of synthetic route is

often dictated by factors such as catalyst availability, reaction conditions, and desired purity.
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Direct Vinylation with Acetylene
The industrial-scale production of many vinyl esters has historically relied on the reaction of

carboxylic acids with acetylene.[3] This method, while efficient, requires careful handling of

acetylene due to its explosive nature under pressure.[3] The reaction is typically catalyzed by

metal salts, with zinc, mercury, and palladium compounds being historically employed.[3]

The underlying mechanism involves the activation of the carboxylic acid and acetylene by the

catalyst, facilitating the addition of the carboxylate group across the triple bond.

Direct Vinylation of Cyclohexanecarboxylic Acid
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Caption: Generalized workflow for the direct vinylation synthesis of Vinyl
Cyclohexanecarboxylate.

A typical laboratory-scale synthesis would involve bubbling acetylene through a solution of

cyclohexanecarboxylic acid in an inert solvent containing the catalyst at elevated temperatures.

Transvinylation with Vinyl Acetate
A more contemporary and arguably safer approach is transvinylation, where the vinyl group is

exchanged from a readily available vinyl ester, most commonly vinyl acetate, to

cyclohexanecarboxylic acid.[3] This method obviates the need for handling acetylene gas. The
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reaction is catalyzed by transition metal complexes, with palladium and ruthenium catalysts

showing high efficacy.[3]

The equilibrium nature of this reaction often necessitates the removal of the by-product, acetic

acid, to drive the reaction towards the formation of the desired vinyl cyclohexanecarboxylate.

Experimental Protocol: Transvinylation Synthesis of Vinyl Cyclohexanecarboxylate

Reactor Setup: A three-necked round-bottom flask equipped with a magnetic stirrer, a reflux

condenser, and a nitrogen inlet is charged with cyclohexanecarboxylic acid (1 equivalent),

vinyl acetate (excess, e.g., 5-10 equivalents, also serving as the solvent), and a suitable

catalyst (e.g., palladium(II) acetate with a phosphine ligand, 0.1-1 mol%).

Inert Atmosphere: The system is purged with nitrogen to exclude oxygen and moisture.

Reaction: The reaction mixture is heated to reflux (the boiling point of vinyl acetate is

approximately 72 °C) and stirred for a specified period (e.g., 12-24 hours), monitoring the

progress by techniques like TLC or GC.

Work-up: After cooling to room temperature, the excess vinyl acetate is removed under

reduced pressure. The residue is then dissolved in an organic solvent like diethyl ether and

washed with a saturated sodium bicarbonate solution to remove unreacted carboxylic acid

and the acetic acid by-product. The organic layer is subsequently washed with brine, dried

over anhydrous magnesium sulfate, and filtered.

Purification: The crude product is purified by vacuum distillation to yield pure vinyl
cyclohexanecarboxylate.

Reactivity and Polymerization Behavior
The chemical reactivity of vinyl cyclohexanecarboxylate is dominated by the vinyl group,

which readily undergoes radical polymerization. The ester functionality, while generally stable,

can be susceptible to hydrolysis under acidic or basic conditions, a factor to consider in the

applications of its polymers.

Free-Radical Polymerization
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Vinyl cyclohexanecarboxylate is an excellent monomer for free-radical polymerization, a

process initiated by the decomposition of a radical initiator to produce free radicals.[4] These

radicals then attack the carbon-carbon double bond of the monomer, initiating a chain reaction

that leads to the formation of a high molecular weight polymer, poly(vinyl
cyclohexanecarboxylate).[4][5]

Commonly used initiators include benzoyl peroxide and 2,2'-azobis(isobutyronitrile) (AIBN).[4]

The polymerization can be carried out in bulk, solution, suspension, or emulsion, with the

choice of method influencing the polymer's properties and applications.
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Caption: Schematic of the free-radical polymerization process for Vinyl
Cyclohexanecarboxylate.

The presence of the bulky cyclohexyl group can influence the polymerization kinetics and the

stereoregularity of the resulting polymer chain.

Properties of Poly(vinyl cyclohexanecarboxylate)
Polymers derived from vinyl cyclohexanecarboxylate exhibit a unique combination of

properties stemming from the cycloaliphatic side chain:

High Chemical Resistance: The hydrophobic and sterically hindered cyclohexyl group

provides excellent resistance to hydrolysis and chemical attack.[6]
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Good Adhesion: The ester functionality can contribute to good adhesion to various

substrates.

Low-Temperature Flexibility: The non-polar, bulky side group can disrupt chain packing,

leading to enhanced flexibility at lower temperatures.[2]

Thermal Stability: The presence of the cyclohexane ring can enhance the thermal stability of

the polymer.[6]

These properties make poly(vinyl cyclohexanecarboxylate) and its copolymers valuable in

applications such as specialty coatings, adhesives, and composite materials.[2]

Spectroscopic Characterization
The structural elucidation and purity assessment of vinyl cyclohexanecarboxylate are

routinely performed using a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum provides a detailed map of the hydrogen atoms in the

molecule. Key expected signals include those for the vinyl protons (typically in the range of

4.5-7.5 ppm) and the protons of the cyclohexyl ring (typically in the more upfield region of

1.0-2.5 ppm). The splitting patterns of the vinyl protons can provide information about their

coupling to each other.

¹³C NMR: The carbon-13 NMR spectrum reveals the different carbon environments. Distinct

signals are expected for the vinyl carbons (sp² hybridized, typically downfield), the carbonyl

carbon of the ester group (also downfield), and the sp³ hybridized carbons of the cyclohexyl

ring (upfield).

Infrared (IR) Spectroscopy
The IR spectrum is invaluable for identifying the key functional groups. Characteristic

absorption bands for vinyl cyclohexanecarboxylate include:

C=O Stretch (Ester): A strong absorption band is expected around 1720-1740 cm⁻¹,

characteristic of the carbonyl group in an ester.[7]
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C=C Stretch (Alkene): A medium intensity band around 1640-1680 cm⁻¹ is indicative of the

carbon-carbon double bond of the vinyl group.[8]

=C-H Stretch (Alkene): A band above 3000 cm⁻¹ (typically 3010-3100 cm⁻¹) corresponds to

the stretching of the C-H bonds on the vinyl group.[8]

C-H Stretch (Alkane): Strong absorptions below 3000 cm⁻¹ (typically 2850-2960 cm⁻¹) are

due to the C-H bonds of the cyclohexyl ring.[8]

C-O Stretch (Ester): Bands in the region of 1000-1300 cm⁻¹ are associated with the C-O

single bond stretches of the ester group.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the molecule. For vinyl cyclohexanecarboxylate (MW = 154.21), the molecular ion peak

(M⁺) would be observed at m/z 154. Common fragmentation patterns would likely involve the

loss of the vinyl group or cleavage of the ester bond, leading to characteristic fragment ions.

PubChem lists a top peak at m/z 83 and a second highest at m/z 55 in the GC-MS data.[1]

Safety and Handling
As with any chemical substance, proper handling and safety precautions are paramount when

working with vinyl cyclohexanecarboxylate. The information provided here is a summary and

should be supplemented with a thorough review of the full Safety Data Sheet (SDS).

General Handling: Use in a well-ventilated area.[9] Avoid contact with skin, eyes, and

clothing.[10] Wear appropriate personal protective equipment (PPE), including safety

glasses, gloves, and a lab coat.[9]

Fire Hazards: The flash point is 85.1 °C, indicating it is a combustible liquid. Keep away from

heat, sparks, and open flames.[11]

Health Hazards: Specific toxicity data is limited in the provided search results. Inhalation of

high vapor concentrations may cause symptoms like headache and dizziness.[10]

Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container.[11]
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Concluding Remarks: A Monomer of Significant
Promise
Vinyl cyclohexanecarboxylate stands out as a monomer with a compelling set of properties

that translate into high-performance polymers. Its robust cycloaliphatic structure imparts

excellent chemical and thermal stability, while the reactive vinyl group allows for facile

polymerization and copolymerization. This guide has provided a comprehensive overview of its

chemical identity, synthesis, reactivity, and characterization. As the demand for advanced

materials continues to grow, the unique attributes of vinyl cyclohexanecarboxylate will

undoubtedly secure its place as a valuable tool in the arsenal of polymer chemists and material

scientists, driving innovation in coatings, adhesives, composites, and beyond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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